Cas no 1361654-85-4 (Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate)

• Product Name: Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate
• CAS No: 1361654-85-4
• MF: C₁₄H₆Cl₅FO₂
• MW: 402.459642887115
• CID: 4999400
• Update Time: 2025-05-27

Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate

• Inchi： 1S/C14H6Cl5FO2/c1-22-14(21)5-3-2-4-6(20)7(5)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： YUZRTMDJRTZXNJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=CC=1C(=O)OC)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 397
• XLogP3: 6.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate

Research Briefing on Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate (CAS: 1361654-85-4)

Recent studies on Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate (CAS: 1361654-85-4) have highlighted its significance in the field of chemical biology and pharmaceutical research. This compound, a polychlorinated biphenyl (PCB) derivative, has garnered attention due to its unique structural properties and potential applications in drug development and environmental toxicology. Researchers have been investigating its synthesis, stability, and biological activity to explore its therapeutic potential and environmental impact.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a potent inhibitor of cytochrome P450 enzymes, which are crucial in drug metabolism. The study utilized advanced computational modeling and in vitro assays to elucidate the binding mechanisms of Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate with CYP3A4, a key enzyme in the metabolism of many pharmaceuticals. The findings suggest that this compound could serve as a lead structure for developing novel enzyme inhibitors with applications in personalized medicine.

In addition to its pharmacological potential, environmental scientists have been studying the persistence and bioaccumulation of this compound. A recent report in Environmental Science & Technology revealed that Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate exhibits high stability in aquatic environments, raising concerns about its long-term ecological effects. The study employed high-resolution mass spectrometry and toxicity assays to assess its impact on marine organisms, emphasizing the need for stricter regulations on PCB derivatives.

Further research has explored the synthetic pathways for Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate, with a focus on optimizing yield and purity. A 2024 paper in Organic Process Research & Development detailed a novel catalytic method that significantly improves the efficiency of its synthesis. This advancement not only enhances the scalability of production but also reduces the environmental footprint associated with traditional synthetic routes.

Looking ahead, the dual nature of Methyl 6-fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-carboxylate—as both a potential therapeutic agent and an environmental pollutant—presents a unique challenge for researchers. Future studies are expected to delve deeper into its mechanism of action, ecological risks, and possible modifications to mitigate adverse effects while retaining its beneficial properties. Collaborative efforts between chemists, biologists, and environmental scientists will be essential to fully understand and harness the potential of this compound.